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Get Quote

Parameter Enalapril (Prodrug) Enalaprilat (Active Metabolite)

Bioavailability ~60% [1] [2] Not applicable (formed via
metabolism) [2]

Onset of Action ~1 hour [1] [2] -

Time to Peak 4-6 hours [1] 3-4 hours post oral enalapril dose

Effect [3]

Duration of 12-24 hours [1] [2] -

Action

Elimination Half- ~1.3-1.7 hours (parent drug) [3]

life

Primary Hydrolysis in liver by Carboxylesterase 1
Metabolism (CES1) [2]

Route of Urine (approx. two-thirds, as enalapril and
Excretion enalaprilat) and feces via bile (remainder) [2]

11 hours [3] [1] [2]

Not further metabolized [3]

Kidney (>90% as unchanged drug
in 24 hours) [3] [2]
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Parameter Enalapril (Prodrug)

Protein Binding Not specified in results

Volume of 1-2.41L/kg [2]
Distribution

Enalaprilat (Active Metabolite)
Binds to angiotensin-converting
enzyme (ACE); binding is

saturable [3]

Not specified in results

Metabolism and Elimination Pathways

The metabolic activation and elimination of enalapril involve specific enzymes and processes, which can be

visualized in the following pathway:

Enalapril

Oral Absorption

Enalaprilat

Competitive Inhibition\>90% Excreted

Urine

~33% Excreted (via bile)

~66% Excreted
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Enalapril is metabolized to enalaprilat by CESI in the liver, and both are primarily eliminated by the

kidneys.

Key Experimental Methodologies in Pharmacokinetics

Research into enalapril's pharmacokinetics, particularly in special populations, relies on advanced analytical

and modeling techniques.

e Population Pharmacokinetic (PopPK) Modeling: A PopPK analysis in ACE inhibitor-naive children
with heart failure used nonlinear mixed-effects modelling (NONMEM). A combined one-
compartment model for enalapril coupled with a one-compartment model for enalaprilat was
developed. Allometric scaling was applied to account for body size, and stepwise covariate
modelling identified the impact of age, serum creatinine, and Ross score (heart failure severity) on

enalaprilat clearance and volume of distribution [4].

e Analytical Method for Serum Concentration: In the LENA studies, enalapril and enalaprilat serum
concentrations were measured from children. While the specific bioanalytical technique (e.g., LC-
MS/MS) is not detailed in the provided excerpt, such studies typically use highly sensitive and specific
methods like Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) to quantify
drug and metabolite levels in plasma or serum, which are essential for building pharmacokinetic
models [4].

e Preclinical Hepatotoxicity Studies: Investigations into enalapril's potential liver effects in rat models
have utilized primary cultures of rat hepatocytes. These studies evaluated the impact of cytochrome
P450 inducers/inhibitors and glutathione modulators on enalapril's cytotoxicity, using measures like

lactate dehydrogenase (LDH) release and glutathione depletion assays [5].

Special Population Considerations

¢ Pediatric Patients: Enalapril pharmacokinetics in children are influenced by age, weight, renal
function, and severity of heart failure. Carboxylesterase 1 (CES1) expression and glomerular
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filtration rate (GFR) increase with age, significantly affecting the conversion of enalapril and the
clearance of enalaprilat, especially in infants [4].

¢ Renal Impairment: Enalaprilat is primarily excreted by the kidneys. Patients with a creatinine
clearance (CrCl < 30 mL/min) show altered drug disposition and require a lower initial dose.
Enalaprilat is moderately dialyzable (20-50%) [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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